6-Benzyl-2-(3,4,5-triethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-benzyl-2-[(3,4,5-triethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C28H33N3O5S.ClH/c1-4-34-21-14-19(15-22(35-5-2)25(21)36-6-3)27(33)30-28-24(26(29)32)20-12-13-31(17-23(20)37-28)16-18-10-8-7-9-11-18;/h7-11,14-15H,4-6,12-13,16-17H2,1-3H3,(H2,29,32)(H,30,33);1H
• InChI Key: YKQIHPBBRSTZBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N.Cl
• Molecular Formula: C28H34ClN3O5S
• Molecular Weight: 560.1 g/mol

Description

Synthesis Analysis

This would involve a detailed explanation of how the compound can be synthesized from its constituent elements or from other compounds. It would include the specific reactions involved, the conditions under which these reactions occur, and the yield of the product.

Molecular Structure Analysis

This involves determining the physical arrangement of atoms in a molecule. Techniques used might include X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would involve determining properties such as the compound’s melting point, boiling point, solubility, density, and chemical stability.

Mechanism of Action

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Safety and Hazards

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Future Directions

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